Cas no 194658-14-5 ((4-methoxy-2-pyridyl)methanamine)

• Product Name: (4-methoxy-2-pyridyl)methanamine
• CAS No: 194658-14-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD11111886
• CID: 116630
• PubChem ID: 22292761
• Update Time: 2025-08-04

(4-methoxy-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxypyridin-2-yl)methanamine
• (4-Methoxypyridine-2-yl)methaneamine
• 2-Pyridinemethanamine,4-methoxy-
• 4-METHOXY-2-PYRIDINEMETHANAMINE
• [(4-Methoxypyridin-2-yl)methyl]amine
• (4-Methoxypyridin-2-yl)
• 2-Aminomethyl-4-methoxypyridine
• 2-Pyridinemethanamine,4-methoxy-(9CI)
• 1-(4-Methoxy-2-pyridinyl)MethanaMine (SALTDATA: FREE)
• SY032972
• AB63680
• MFCD11111886
• CS-W005644
• CHEMBL4582296
• FT-0646984
• 1-(4-Methoxypyridin-2-yl)methanamine
• 2-Pyridinemethanamine, 4-methoxy-
• C-(4-Methoxy-pyridin-2-yl)-)-methylamine
• 2-(AMINOMETHYL)-4-METHOXYPYRIDINE
• AKOS011575744
• AMY19130
• 194658-14-5
• (4-Methoxypyridin-2-yl)methylamine
• EN300-148924
• DS-11888
• DTXSID30624475
• SGKAHGGNLZRWQM-UHFFFAOYSA-N
• J-501428
• SCHEMBL1061501
• (4-methoxy-2-pyridyl)methanamine
• DB-065857
• (4-Methoxypyridine-2-yl)methaneamine;C-(4-methoxy-pyridin-2-yl)-methylamine;

• MDL： MFCD11111886
• Inchi： 1S/C7H10N2O/c1-10-7-2-3-9-6(4-7)5-8/h2-4H,5,8H2,1H3
• InChI Key： SGKAHGGNLZRWQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)CN

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 242.9±25.0 ºC (760 Torr),
• Flash Point: 100.7±23.2 ºC,
• Refractive Index: 1.536
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 48.14000
• LogP: 1.24920

Additional information on (4-methoxy-2-pyridyl)methanamine

The Comprehensive Overview of CAS No. 194658-14-5: (4-Methoxy-2-Pyridyl)Methanamine

(4-Methoxy-2-Pyridyl)Methanamine, identified by the CAS registry number 194658-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug design, agrochemicals, and materials science. The structure of (4-Methoxy-2-Pyridyl)Methanamine consists of a pyridine ring substituted with a methoxy group at position 4 and an aminoethyl group at position 2, making it a versatile molecule with unique electronic and steric properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (4-Methoxy-2-Pyridyl)Methanamine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to construct this compound with high yields and purity. These methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks, such as complex natural product mimics or bioactive agents.

The chemical properties of (4-Methoxy-2-Pyridyl)Methanamine are heavily influenced by its functional groups. The methoxy group at position 4 introduces electron-donating effects, which can modulate the reactivity of the pyridine ring. Conversely, the aminoethyl group at position 2 imparts basicity and increases the compound's solubility in polar solvents. These properties make (4-Methoxy-2-Pyridyl)Methanamine an attractive building block for constructing heterocyclic compounds with diverse functionalities.

In terms of applications, (4-Methoxy-2-Pyridyl)Methanamine has shown promise in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition studies has been explored in recent research. For instance, studies have demonstrated that this compound can coordinate with metal ions such as zinc and copper, which are crucial for the activity of certain enzymes implicated in neurodegenerative diseases like Alzheimer's disease. These findings highlight its potential as a lead compound for developing therapeutic agents targeting such conditions.

Beyond medicinal applications, (4-Methoxy-2-Pyridyl)Methanamine has also found utility in materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis or as a precursor for metal-organic frameworks (MOFs). Recent research has focused on its role in enhancing the catalytic activity of transition metal catalysts in organic transformations, such as alkene hydrogenation and cross-coupling reactions.

The environmental impact and safety profile of (4-Methoxy-2-Pyridyl)Methanamine are additional areas of interest. Preliminary toxicity studies suggest that this compound exhibits low acute toxicity when administered to laboratory animals. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 194658-14-5 ((4-Methoxy-2-Pyridyl)Methanamine) represents a valuable molecule with multifaceted applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, underscore its importance as a tool for innovation in drug discovery and materials development.